Cas no 1074-79-9 (1-acetylpyrrolidine-2-carboxylic acid)

1-acetylpyrrolidine-2-carboxylic acid Properties

Names and Identifiers

• N-Acetylproline
• 1-Acetylproline
• 1-Acetylpyrrolidine-2-Carboxylic Acid
• Ac-DL-Pro-OH
• Acetyl-DL-proline
• N-ACETYL-DL-PROLINE
• (R)-1-Acetyl-2-piperidinecarboxylic acid
• N-acetyl-DL-pro
• N-Acetyl-DL-prolin
• N-acetylpipecolic acid
• N-acetyl-proline
• N-acetylproline (racemic)
• DL-Acetylproline
• AC-DL-PROLINE
• AC-DL-PYRD(2)-OH
• TIMTEC-BB SBB005365
• N-Acetyl-Dl-ProlineHcl
• 1-acetylpyrrolidine-2-carboxylic acid
• KBioSS_001463
• IDI1_013474
• KBio2_006599
• KBio1_001085
• 1-Acetyl-2-pyrrolidinecarboxylic acid
• GNMSLDIYJOSUSW-UHFFFAOYSA-N
• Spectrum_000983
• KBioGR_001847
• NCGC00094840-02
• EN300-12587
• n-(acetyl)-dl-proline
• SPBio_000045
• KBio3_001788
• AKOS016344118
• SpecPlus_000045
• SCHEMBL428476
• CHEBI:165873
• CCG-39982
• BB 0259342
• Maybridge3_002087
• HMS1921E16
• KBio2_004031
• FT-0629840
• BRD-A58587171-001-04-9
• DTXSID001015808
• Spectrum3_001044
• AKOS000264132
• F8882-4260
• MLS002207143
• KBio2_001463
• FT-0633299
• A801705
• NSC-280718
• NSC280718
• 1-acetylpyrrolidine-2-carboxylicacid
• SMR001306727
• AC-15857
• SY008844
• SPECTRUM1500704
• F10541
• N-acetyl dl-proline
• BSPBio_002568
• DivK1c_006141
• FT-0657941
• Z57472782
• MFCD00063230
• NCGC00094840-03
• CHEMBL1881755
• MFCD00020837
• InChI=1/C7H11NO3/c1-5(9)8-4-2-3-6(8)7(10)11/h6H,2-4H2,1H3,(H,10,11
• Proline,1-acetyl-
• Spectrum4_001184
• CS-0155039
• Spectrum2_000013
• DS-14918
• NCGC00094840-01
• 1074-79-9
• Spectrum5_001731
• DB-055208
• DB-040759
• ALBB-027361
• N-Acetyl-DL-proline
• proline, 1-acetyl-
• n-acetyl-proline
• 1-Acetylpyrrolidine-2-carboxylic acid
• AC-DL-PRO-OH
• N-ACETYL-DL-PRO
• n-acetylproline
• ACETYL-DL-PROLINE
• +Expand

• MDL： MFCD00063230
• InChIKey： GNMSLDIYJOSUSW-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11NO3/c1-5(9)8-4-2-3-6(8)7(10)11/h6H,2-4H2,1H3,(H,10,11)
• SMILES： CC(=O)N1CCCC1C(=O)O

Computed Properties

• Exact Mass: 157.07393
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 157.07389321g/mol
• Heavy Atom Count: 11
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61
• Boiling Point: 366.2℃ at 760 mmHg
• Solubility: Dissolution (47 g/l) (25 º C),
• Density: 1.274±0.06 g/cm3 (20 ºC 760 Torr),